2,4-Diethoxybenzonitrile
Description
2,4-Diethoxybenzonitrile is a substituted benzonitrile derivative featuring ethoxy (-OCH₂CH₃) groups at the 2- and 4-positions of the benzene ring, along with a nitrile (-CN) functional group. Benzonitriles are widely used as intermediates in pharmaceuticals, agrochemicals, and materials science due to their reactivity and versatility . The ethoxy groups in 2,4-diethoxybenzonitrile are electron-donating substituents, which may enhance solubility in organic solvents and influence electronic properties, making it suitable for applications in catalysis or as a precursor in synthetic chemistry.
Properties
Molecular Formula |
C11H13NO2 |
|---|---|
Molecular Weight |
191.23 g/mol |
IUPAC Name |
2,4-diethoxybenzonitrile |
InChI |
InChI=1S/C11H13NO2/c1-3-13-10-6-5-9(8-12)11(7-10)14-4-2/h5-7H,3-4H2,1-2H3 |
InChI Key |
HPTZMIWLWVOVQO-UHFFFAOYSA-N |
Canonical SMILES |
CCOC1=CC(=C(C=C1)C#N)OCC |
Origin of Product |
United States |
Comparison with Similar Compounds
Key Observations :
- Substituent Size and Polarity : Ethoxy groups in 2,4-diethoxybenzonitrile increase steric bulk and lipophilicity compared to methoxy analogs (e.g., 4-methoxybenzonitrile) . This may enhance membrane permeability in biological applications.
- Electronic Effects : The nitro group in 3-methoxy-4-nitrobenzonitrile introduces electron-withdrawing character, contrasting with the purely electron-donating ethoxy groups in 2,4-diethoxybenzonitrile. This difference impacts reactivity in electrophilic substitution reactions .
- Synthetic Complexity: Derivatives like 4-(2-nitrophenoxy)benzonitrile require multi-step synthesis due to bulky substituents, whereas 2,4-diethoxybenzonitrile could be synthesized via simpler alkylation or nucleophilic aromatic substitution .
Physicochemical Properties
*Data inferred from structural analogs.
Key Trends :
- Melting Points : Methoxy and nitro substituents (e.g., 3-methoxy-4-nitrobenzonitrile) exhibit similar melting points due to intermolecular hydrogen bonding and π-stacking .
- Solubility: Ethoxy groups in 2,4-diethoxybenzonitrile likely improve solubility in alcohols and ethers compared to nitro-substituted derivatives, which are more polar but less soluble in non-polar media .
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